Cas no 21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI))
![Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) structure](https://www.kuujia.com/scimg/cas/21650-05-5x300.png)
21650-05-5 structure
Product Name:Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
CAS No:21650-05-5
Molecular Formula:C17H20N4O4
Molecular Weight:344.3651
CID:290419
PubChem ID:270071
Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Properties
Names and Identifiers
-
- Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
- NSC-112188
- 21650-05-5
- N-(1-Hydroxy-2-{[hydroxy(quinoxalin-2-yl)methylidene]amino}propylidene)valine
- NSC112188
- DTXSID90944242
-
- InChIKey: QYRGRNBTQLNQON-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H20N4O4/c1-9(2)14(17(24)25)21-15(22)10(3)19-16(23)13-8-18-11-6-4-5-7-12(11)20-13/h4-10,14H,1-3H3,(H,19,23)(H,21,22)(H,24,25)
- SMILES: CC(C(NC(C(NC(C1C=NC2=CC=CC=C2N=1)=O)C)=O)C(=O)O)C
Computed Properties
- Exact Mass: 344.1486
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 344.148
- Heavy Atom Count: 25
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 121.28
- Refractive Index: 1.598
- Boiling Point: 693.7°Cat760mmHg
- Flash Point: 373.4°C
- Density: 1.286
Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Related Literature
-
Yuuki Adachi,Huan Fei Wen,Quanzhen Zhang,Masato Miyazaki,Yasuhiro Sugawara,Yan Jun Li Nanoscale Adv., 2020,2, 2371-2375
-
Thomas H. Bullock,Wesley T. K. Chan,Dominic S. Wright Dalton Trans., 2009, 6709-6711
-
Maciej Stodulski,Alissa Goetzinger,Stefanie V. Kohlhepp,Tanja Gulder Chem. Commun., 2014,50, 3435-3438
-
Chao Liu,Xiaobin Xu,Alexander J. E. Rettie,C. Buddie Mullins,D. L. Fan J. Mater. Chem. A, 2013,1, 8111-8117
-
Ben D. Beake,German S. Fox-Rabinovich,Yannick Losset,Kenji Yamamoto,Myriam H. Agguire,Stephen C. Veldhuis,Jose L. Endrino,Anatoliy I. Kovalev Faraday Discuss., 2012,156, 267-277
-
Karol J. Fijalkowski,Radostina V. Genova,Armand Budzianowski,Mariana Derzsi,Tomasz Jaroń,Piotr J. Leszczyński Dalton Trans., 2011,40, 4407-4413
-
Jisu Hong,Ji Young Choi,Kyunghun Kim,Nam-Suk Lee,Jiqiang Li,Chan Eon Park,Tae Kyu An,Yun-Hi Kim,Soon-Ki Kwon Nanoscale, 2019,11, 13845-13852
-
9. Co-doped carbon materials synthesized with polymeric precursors as bifunctional electrocatalysts†K. Ramya,P. C. Ghosh,A. Sarkar,N. Rajalakshmi RSC Adv., 2020,10, 35966-35978
-
J. Espinosa-Garcia,M. Garcia-Chamorro Phys. Chem. Chem. Phys., 2018,20, 26634-26642
21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)) Related Products
- 3039-83-6(Vinyl sulfonate, Sodium salt)
- 3120-74-9(3-Methyl-4-(methylthio)phenol)
- 452-86-8(4-Methylcatechol)
- 104-52-9(1-Chloro-3-phenylpropane)
- 2386-64-3(Ethylmagnesium Chloride (2M, Et2O))
- 3189-13-7(6-methoxy-1H-indole)
- 103-50-4(Dibenzyl ether)
- 3225-74-9(2-Amino-1-(2-fluorophenyl)ethanol)
- 2682-20-4(2-methyl-2,3-dihydro-1,2-thiazol-3-one)
- 115-77-5(Pentaerythritol)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
